4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-[(3,4-dichlorophenyl)methyl]-N-(4-nitrophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H18Cl2N4O2S/c19-16-6-1-13(11-17(16)20)12-22-7-9-23(10-8-22)18(27)21-14-2-4-15(5-3-14)24(25)26/h1-6,11H,7-10,12H2,(H,21,27)
• InChI Key: MLJYLWZONIFANZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=C(C=C2)Cl)Cl)C(=S)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H18Cl2N4O2S
• Molecular Weight: 425.3 g/mol

Description

4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarbothioamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as DCPTA and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DCPTA involves its binding to the α7 nicotinic acetylcholine receptor. This binding activates the receptor and leads to the opening of ion channels, which results in the influx of calcium ions into the cell. This influx of calcium ions triggers a variety of downstream signaling pathways that are involved in the physiological processes mentioned above.
Biochemical and Physiological Effects:
DCPTA has been found to have a variety of biochemical and physiological effects. In addition to its activation of the α7 nicotinic acetylcholine receptor, DCPTA has been shown to modulate the release of neurotransmitters such as dopamine and serotonin. It has also been found to have anti-inflammatory effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

DCPTA has several advantages for use in lab experiments. It is a potent and selective agonist of the α7 nicotinic acetylcholine receptor, which makes it a valuable tool for studying this receptor. It has also been found to have a long half-life in vivo, which allows for prolonged activation of the receptor. However, DCPTA also has some limitations. It has been found to have low solubility in water, which can make it difficult to work with in certain experimental settings. Additionally, its effects on other nicotinic acetylcholine receptors are not well understood, which can make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on DCPTA. One area of interest is its potential therapeutic applications. DCPTA has been found to have anti-inflammatory effects and to improve cognitive function in animal models, which suggests that it may have potential as a treatment for diseases such as Alzheimer's and Parkinson's. Another area of interest is its effects on other nicotinic acetylcholine receptors. Further research is needed to fully understand the selectivity of DCPTA for the α7 receptor and its effects on other receptors. Finally, there is interest in developing new analogs of DCPTA that may have improved solubility and other desirable properties for use in scientific research.

Scientific Research Applications

DCPTA has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to be a potent and selective agonist of the α7 nicotinic acetylcholine receptor, which is involved in a variety of physiological processes including learning and memory, attention, and inflammation. DCPTA has been used to investigate the role of the α7 nicotinic acetylcholine receptor in these processes and has shown promise as a tool for studying this receptor in vivo and in vitro.